Cas no 2172255-22-8 (4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole
• CAS No: 2172255-22-8
• MF: C₁₃H₁₃ClFN₃
• MW: 265.713824987412
• CID: 5767423
• PubChem ID: 165794033
• Update Time: 2025-10-27

4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclopropyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole
• 2172255-22-8
• EN300-1610293
• 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole

• Inchi： 1S/C13H13ClFN3/c14-7-12-13(10-3-4-10)18(17-16-12)8-9-1-5-11(15)6-2-9/h1-2,5-6,10H,3-4,7-8H2
• InChI Key： NNBYKQOUWYPRPK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CC2C=CC(=CC=2)F)N=N1

Computed Properties

• Exact Mass: 265.0782033g/mol
• Monoisotopic Mass: 265.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole

4-(Chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole: A Comprehensive Overview

The chemical compound 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole (CAS No. 2172255-22-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of a chloromethyl group, a cyclopropyl ring, and a 4-fluorophenyl moiety in its structure makes it a versatile intermediate for further chemical modifications.

One of the most notable features of 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole is its potential role in the development of novel therapeutic agents. Researchers have explored its utility in designing kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The fluorophenyl group enhances the compound's binding affinity to biological targets, while the chloromethyl group allows for further derivatization, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum applications. The 1,2,3-triazole core is particularly appealing because of its stability, synthetic accessibility, and ability to participate in hydrogen bonding. These properties make 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole a promising candidate for drug development, especially in the era of personalized medicine and targeted therapies.

The synthesis of 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole typically involves multi-step organic reactions, including click chemistry approaches. The Huisgen cycloaddition reaction, a cornerstone of modern synthetic chemistry, is often employed to construct the 1,2,3-triazole ring. This method is highly efficient and compatible with a wide range of functional groups, enabling the production of high-purity compounds for research and industrial applications.

Beyond pharmaceuticals, 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole has potential applications in agrochemicals. The cyclopropyl and fluorophenyl moieties contribute to its bioactivity, making it a candidate for developing new pesticides or herbicides. With the growing emphasis on sustainable agriculture, researchers are investigating eco-friendly alternatives, and this compound could play a role in next-generation crop protection solutions.

The market for triazole derivatives is expanding rapidly, driven by advancements in drug discovery and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole as a building block for research and development. Its unique structural features align with current trends in fragment-based drug design and combinatorial chemistry.

From a regulatory perspective, 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole is subject to standard laboratory safety protocols. While it is not classified as a hazardous material under most jurisdictions, proper handling and storage are essential to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and follow best practices for chemical management.

In conclusion, 4-(chloromethyl)-5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole (CAS No. 2172255-22-8) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to innovations in health and sustainability.